Cas no 6318-97-4 ( )

• Product Name: &nbsp
• CAS No: 6318-97-4
• MF: C₁₃H₁₁BrN₂
• MW: 275.143841981888
• CID: 959081
• PubChem ID: 12671945
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-benzylpyridin-1-ium-2-carbonitrile,bromide
• KB-218196
• NSC31957
• NSC-31957
• 6318-97-4
• DTXSID60506376
• 1-Benzyl-2-cyanopyridin-1-ium bromide
•  

• Inchi： 1S/C13H11N2.BrH/c14-10-13-8-4-5-9-15(13)11-12-6-2-1-3-7-12;/h1-9H,11H2;1H/q+1;/p-1
• InChI Key： DDVPRGDDKBHQGE-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.10016
• Monoisotopic Mass: 274.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.12
• Boiling Point: 394.1°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.615
• PSA: 27.03
• LogP: -1.10192